![molecular formula C19H23NO3S B2945218 3-(4-methoxyphenyl)-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)propanamide CAS No. 2034567-89-8](/img/structure/B2945218.png)
3-(4-methoxyphenyl)-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-methoxyphenyl)-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)propanamide, also known as MTTP, is a synthetic compound that has attracted attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Cancer Research Applications
Compounds similar to "3-(4-methoxyphenyl)-N-(4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)propanamide" have been studied for their potential in cancer treatment. For example, retinoids like N-(4-hydroxyphenyl) retinamide (4-HPR) have shown promise in reducing the incidence of tumors in experimental models, possibly through immunoenhancing effects, including the augmentation of natural killer (NK) cell activity (Villa et al., 1993). Similarly, TZT-1027, a cytotoxic dolastatin 10 derivative inhibiting microtubule assembly, has been evaluated for its dose-limiting toxicities and pharmacokinetics in patients with advanced solid tumors, showing potential efficacy in cancer treatment (de Jonge et al., 2005).
Neuropharmacological Applications
Research into compounds structurally similar to "this compound" has explored their effects on neurotransmitter systems, particularly those involving norepinephrine and serotonin. For instance, studies have found that certain metabolites in cerebrospinal fluid, such as 3-methoxy-4-hydroxyphenylglycol (MHPG), could reflect changes in noradrenergic activity related to psychiatric disorders (Reuster et al., 2002). These findings highlight the potential of related compounds in understanding and possibly treating affective illnesses.
Properties
IUPAC Name |
3-(4-methoxyphenyl)-N-(4-thiophen-2-yloxan-4-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO3S/c1-22-16-7-4-15(5-8-16)6-9-18(21)20-19(10-12-23-13-11-19)17-3-2-14-24-17/h2-5,7-8,14H,6,9-13H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLMLCAHSPRJPFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)NC2(CCOCC2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.